Cas no 2229241-45-4 (tert-butyl N-1-amino-3-(6-chloro-2-methoxypyridin-3-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(6-chloro-2-methoxypyridin-3-yl)propan-2-ylcarbamate
• CAS No: 2229241-45-4
• MF: C₁₄H₂₂ClN₃O₃
• MW: 315.795782566071
• CID: 6191138
• PubChem ID: 165696918
• Update Time: 2025-08-05

tert-butyl N-1-amino-3-(6-chloro-2-methoxypyridin-3-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(6-chloro-2-methoxypyridin-3-yl)propan-2-ylcarbamate
• tert-butyl N-[1-amino-3-(6-chloro-2-methoxypyridin-3-yl)propan-2-yl]carbamate
• 2229241-45-4
• EN300-1902921

• Inchi： 1S/C14H22ClN3O3/c1-14(2,3)21-13(19)17-10(8-16)7-9-5-6-11(15)18-12(9)20-4/h5-6,10H,7-8,16H2,1-4H3,(H,17,19)
• InChI Key： HOZRFIQBMITRDW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)OC)CC(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 315.1349693g/mol
• Monoisotopic Mass: 315.1349693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 86.5Ų

Additional information on tert-butyl N-1-amino-3-(6-chloro-2-methoxypyridin-3-yl)propan-2-ylcarbamate

Introduction to Tert-butyl N-1-amino-3-(6-chloro-2-methoxypyridin-3-yl)propan-2-ylcarbamate (CAS No. 2229241-45-4)

Tert-butyl N-1-amino-3-(6-chloro-2-methoxypyridin-3-yl)propan-2-ylcarbamate, identified by its CAS number 2229241-45-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their stability and reactivity. The structural features of this molecule, particularly the presence of a tert-butyl group, an amino group, and a 6-chloro-2-methoxypyridin-3-yl substituent, contribute to its unique chemical properties and potential biological activities.

The tert-butyl group at the nitrogen position of the carbamate moiety enhances the compound's solubility in organic solvents while providing steric hindrance, which can influence its interactions with biological targets. The amino group further extends its reactivity, allowing for further functionalization and modifications that are crucial in drug design. The 6-chloro-2-methoxypyridin-3-yl moiety is a key pharmacophore that has been extensively studied for its role in modulating various biological pathways. This substituent is known to enhance binding affinity and selectivity, making it a valuable component in the development of targeted therapeutics.

In recent years, there has been a surge in research focused on pyridine derivatives due to their broad spectrum of biological activities. The 6-chloro-2-methoxypyridin-3-yl group in Tert-butyl N-1-amino-3-(6-chloro-2-methoxypyridin-3-yl)propan-2-ylcarbamate has been particularly explored for its potential in inhibiting kinases and other enzymes involved in cancer progression. Studies have demonstrated that pyridine-based compounds can disrupt signaling pathways such as MAPK and PI3K/Akt, which are often overactive in tumor cells. The incorporation of this moiety into the carbamate framework suggests that Tert-butyl N-1-amino-3-(6-chloro-2-methoxypyridin-3-y l)propan -2 -y lcarbamate may exhibit similar inhibitory effects, making it a promising candidate for further investigation.

The synthesis of Tert-butyl N -1 -amino -3 -(6 -chloro -2 -methoxypyridin -3 -y l)propan -2 -y lcarbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been reported to improve the efficiency of introducing the pyridine substituent. Additionally, protecting group strategies are employed to safeguard reactive sites during synthesis, ensuring that the final product retains its intended structure and functionality.

One of the most compelling aspects of this compound is its potential therapeutic applications. Preclinical studies have shown that carbamate derivatives can exhibit anti-inflammatory, analgesic, and anticancer properties. The structural motif of Tert-butyl N -1 -amino -3 -(6 -chloro -2 -methoxypyridin -3 -y l)propan -2 -y lcarbamate aligns well with known pharmacophores that interact with biological targets involved in these diseases. For instance, the tert-butyl group can enhance metabolic stability, while the amino group allows for further derivatization to optimize pharmacokinetic profiles.

The presence of the 6-chloro-2-methoxypyridin-3-y l moiety is particularly noteworthy, as it has been identified as a key interaction point with various enzymes and receptors. This substituent can modulate electronic properties and binding affinity, making it an essential component in drug design. Recent advancements in computational chemistry have enabled researchers to predict how modifications to this moiety can affect biological activity. These predictions have guided synthetic efforts toward producing analogs with enhanced potency and selectivity.

In conclusion, Tert-butyl N -1 -amino -3 -(6 -chloro -2 -methoxypyridin -3 y l)propan ylcarbamate (CAS No. 2229241 45 4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in discovering new therapeutic strategies for various diseases.